Cas no 387344-96-9 (4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid)

• Product Name: 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid
• CAS No: 387344-96-9
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD01893318
• CID: 2196785
• PubChem ID: 585637
• Update Time: 2025-11-02

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromopyrazol-1-ylmethyl)benzoic acid
• 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid
• 4-[(4-bromopyrazol-1-yl)methyl]benzoic acid

• MDL： MFCD01893318
• Inchi： 1S/C11H9BrN2O2/c12-10-5-13-14(7-10)6-8-1-3-9(4-2-8)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： XEVVSARAJARMBB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 279.98500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.12000
• LogP: 2.39210

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid (CAS 387344-96-9): A Versatile Chemical Building Block for Modern Research

In the ever-evolving landscape of chemical research, 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid (CAS 387344-96-9) has emerged as a compound of significant interest. This heterocyclic benzoic acid derivative combines the structural features of both pyrazole and benzoic acid moieties, making it a valuable intermediate in pharmaceutical development and material science applications.

The molecular structure of 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid features a brominated pyrazole ring connected to a benzoic acid group through a methylene bridge. This unique arrangement provides multiple sites for chemical modification, explaining why researchers frequently search for "4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid synthesis" and "CAS 387344-96-9 applications" in scientific databases.

Recent studies highlight the compound's potential in medicinal chemistry, particularly in the development of kinase inhibitors. The bromo-substituted pyrazole moiety serves as an excellent pharmacophore, while the carboxylic acid functionality allows for further derivatization. This dual functionality makes 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid a popular choice for researchers investigating "small molecule drug discovery" and "targeted cancer therapies".

Beyond pharmaceutical applications, CAS 387344-96-9 finds use in material science as a building block for organic electronic materials. The compound's conjugated system and potential for hydrogen bonding make it suitable for creating molecular semiconductors and coordination polymers. These applications align with current trends in "green chemistry solutions" and "advanced functional materials".

The synthesis of 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid typically involves the reaction of 4-bromopyrazole with 4-(bromomethyl)benzoic acid under basic conditions. Researchers often optimize this process to improve yields, as indicated by frequent searches for "387344-96-9 preparation methods" and "pyrazole-benzoic acid coupling reactions".

In analytical chemistry, CAS 387344-96-9 demonstrates characteristic peaks in both NMR spectroscopy (particularly in the aromatic region) and mass spectrometry. These properties make it easily identifiable in complex mixtures, addressing common queries about "4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid characterization" and "387344-96-9 spectral data".

The compound's stability under various conditions has been a subject of investigation, with researchers examining its behavior in different pH environments and solvent systems. This information is crucial for those searching "4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid stability" when planning experiments or storage protocols.

From a commercial perspective, 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid has seen growing demand in the research chemical market. Suppliers often highlight its purity (typically >97%) and availability in various quantities, responding to frequent inquiries about "CAS 387344-96-9 suppliers" and "high purity pyrazole derivatives".

Environmental considerations regarding 387344-96-9 have also gained attention, with studies focusing on its biodegradation pathways and ecotoxicological profile. These aspects address the increasing importance of "green chemistry principles" in modern research and development.

Looking forward, the versatility of 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]benzoic acid suggests it will remain relevant in multiple research areas. Its applications in drug discovery, material science, and chemical biology continue to expand, making CAS 387344-96-9 a compound worth watching in the coming years.